Cas no 1361813-50-4 (Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1361813-50-4
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932425
• Update Time: 2025-07-16

Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11F5N2O2/c1-20-8(19)3-5-2-6(11(14,15)16)9(10(12)13)18-7(5)4-17/h2,10H,3-4,17H2,1H3
• InChI Key： WOSKTPGLUSHMCT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)F)N=C(CN)C(CC(=O)OC)=C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate

Methyl 2-(Aminomethyl)-6-(Difluoromethyl)-5-(Trifluoromethyl)pyridine-3-acetate (CAS No. 1361813-50-4): An Overview

Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate (CAS No. 1361813-50-4) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with a unique combination of functional groups, including an aminomethyl, difluoromethyl, and trifluoromethyl substituents. These features contribute to its potential utility in various therapeutic applications.

The chemical structure of Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate is characterized by a pyridine ring with a methyl ester group at the 3-position, an aminomethyl group at the 2-position, a difluoromethyl group at the 6-position, and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for drug development.

Recent studies have highlighted the potential of Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier and selectively target certain receptors makes it a promising candidate for further investigation.

In addition to its neurological applications, Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate has also been studied for its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in various inflammatory diseases. This property suggests its potential use in treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetate has been extensively studied to understand its behavior in biological systems. Research indicates that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Methyl 2-(aminomethyl)-6-(difluoromethyl)-5-(trifluoromethy l)pyridine-3-acetate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

The synthesis of Methyl 2-(aminomethyl)-6-(difluorometh yl)-5-(trifluorome thyl)pyridine-3-acetate involves several steps, including the formation of the pyridine ring, introduction of the functional groups, and final esterification. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. Optimizing these synthetic methods is crucial for large-scale production and commercialization.

In conclusion, Methyl 2-(aminome thyl)-6-(difl uoro methyl)-5 -(tr if luoro methyl)py ridine -3-ac etate (CAS No. 1361813-50-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in medicine.